Cas no 1350842-61-3 (4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenamine)

4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenamine structure
1350842-61-3 structure
Product Name:4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenamine
CAS No:1350842-61-3
MF:C12H17BClNO2
MW:253.532882452011
CID:2114348
PubChem ID:68284780
Update Time:2024-11-06

4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenamine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenamine
    • 4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
    • FOHPUXNZDZDYCG-UHFFFAOYSA-N
    • 4-chloro-3-(4,4,5,5,-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
    • BS-44366
    • CS-0356696
    • 1350842-61-3
    • G11762
    • SCHEMBL12481678
    • EN300-7534900
    • 4-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
    • Z1947712001
    • DA-39661
    • 4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenamine
    • Inchi: 1S/C12H17BClNO2/c1-11(2)12(3,4)17-13(16-11)9-7-8(15)5-6-10(9)14/h5-7H,15H2,1-4H3
    • InChI Key: FOHPUXNZDZDYCG-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=C1B1OC(C)(C)C(C)(C)O1)N

Computed Properties

  • Exact Mass: 253.1040866g/mol
  • Monoisotopic Mass: 253.1040866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5

4-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenamine Pricemore >>

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